4-{[1-(3-methylbenzyl)-4-piperidinyl]carbonyl}morpholine

• IUPAC Name: [1-[(3-methylphenyl)methyl]piperidin-4-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C18H26N2O2/c1-15-3-2-4-16(13-15)14-19-7-5-17(6-8-19)18(21)20-9-11-22-12-10-20/h2-4,13,17H,5-12,14H2,1H3
• InChI Key: XRBCCIPTEYOBFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2CCC(CC2)C(=O)N3CCOCC3
• Molecular Formula: C18H26N2O2
• Molecular Weight: 302.4 g/mol

Description

The compound “4-{[1-(3-methylbenzyl)-4-piperidinyl]carbonyl}morpholine” is a complex organic molecule. It contains a morpholine ring, which is a six-membered ring with four carbon atoms, one oxygen atom, and one nitrogen atom. Attached to this ring is a carbonyl group (C=O), which is linked to a piperidine ring. This piperidine ring is further substituted with a 3-methylbenzyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple cyclic structures and a variety of functional groups. The presence of the carbonyl group could potentially allow for hydrogen bonding, and the aromatic ring could participate in pi-pi stacking interactions.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the carbonyl group, the aromatic ring, and the nitrogen atoms in the piperidine and morpholine rings. These functional groups could potentially participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. For example, the carbonyl group could influence its polarity, and the cyclic structures could influence its shape and size.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity and physical and chemical properties. It could potentially be explored for use in pharmaceuticals or other chemical industries.